Cas no 1171645-88-7 (N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-5-phenyl-1,2-oxazole-3-carboxamide)

• Product Name: N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-5-phenyl-1,2-oxazole-3-carboxamide
• CAS No: 1171645-88-7
• MF: C₂₃H₂₅N₇O₂
• MW: 431.490303754807
• CID: 5456507
• Update Time: 2025-10-29

N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-5-phenyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-(azepan-1-yl)pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-5-phenyl-1,2-oxazole-3-carboxamide
• N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-5-phenyl-1,2-oxazole-3-carboxamide

• Inchi： 1S/C23H25N7O2/c31-23(19-14-20(32-28-19)17-8-4-3-5-9-17)24-10-13-30-22-18(15-27-30)21(25-16-26-22)29-11-6-1-2-7-12-29/h3-5,8-9,14-16H,1-2,6-7,10-13H2,(H,24,31)
• InChI Key： VKOJKOXFCBXTHI-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2)=CC(C(NCCN2C3=C(C=N2)C(N2CCCCCC2)=NC=N3)=O)=N1

Additional information on N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-5-phenyl-1,2-oxazole-3-carboxamide

N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-5-phenyl-1,2-oxazole-3-carboxamide (CAS No. 1171645-88-7): A Comprehensive Overview

N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-5-phenyl-1,2-oxazole-3-carboxamide (CAS No. 1171645-88-7) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, with its unique structural features, is part of the pyrazolo[3,4-d]pyrimidine family, which is known for its diverse biological activities. Researchers and pharmaceutical companies are increasingly interested in this molecule due to its potential applications in targeting specific disease pathways.

The molecular structure of N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-5-phenyl-1,2-oxazole-3-carboxamide combines several pharmacophoric elements, including an azepane ring, a pyrazolo[3,4-d]pyrimidine core, and a phenyl-oxazole moiety. This combination is designed to enhance binding affinity and selectivity toward specific biological targets. The presence of the azepan-1-yl group, in particular, is noteworthy as it contributes to the compound's solubility and pharmacokinetic properties, making it a promising candidate for further development.

One of the key areas of interest for N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-5-phenyl-1,2-oxazole-3-carboxamide is its potential role in kinase inhibition. Kinases are enzymes that play a critical role in cell signaling and are often implicated in diseases such as cancer and inflammatory disorders. The pyrazolo[3,4-d]pyrimidine scaffold is a well-known kinase inhibitor pharmacophore, and modifications like those seen in this compound can lead to improved efficacy and reduced off-target effects. Researchers are actively exploring its potential in preclinical studies.

Another hot topic in the scientific community is the search for novel small-molecule therapeutics with improved safety profiles. N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-5-phenyl-1,2-oxazole-3-carboxamide fits into this category due to its optimized structure, which may offer advantages over existing therapies. The compound's oxazole-3-carboxamide moiety, for instance, is a common feature in drugs designed for enhanced metabolic stability and oral bioavailability.

In addition to its therapeutic potential, N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-5-phenyl-1,2-oxazole-3-carboxamide is also of interest in chemical biology and proteomics research. Scientists are using this compound as a tool to study protein-protein interactions and signaling pathways. Its ability to selectively modulate specific targets makes it valuable for understanding complex biological processes and identifying new drug targets.

The synthesis of N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-5-phenyl-1,2-oxazole-3-carboxamide involves multi-step organic reactions, including the formation of the pyrazolo[3,4-d]pyrimidine core and subsequent functionalization with the azepane and oxazole groups. Researchers are continually refining synthetic routes to improve yields and scalability, which is crucial for advancing the compound into clinical trials.

Market trends indicate a growing demand for innovative small-molecule drugs, particularly those targeting niche therapeutic areas. N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-5-phenyl-1,2-oxazole-3-carboxamide aligns with this trend, as it represents a novel chemical entity with untapped potential. Pharmaceutical companies are investing in similar compounds to expand their pipelines and address unmet medical needs.

For researchers and industry professionals seeking detailed information on N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-5-phenyl-1,2-oxazole-3-carboxamide, it is essential to consult peer-reviewed journals, patent literature, and chemical databases. The compound's CAS No. 1171645-88-7 serves as a unique identifier, facilitating accurate searches and data retrieval. As interest in this molecule grows, more studies are expected to shed light on its full potential.

In summary, N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-5-phenyl-1,2-oxazole-3-carboxamide is a promising compound with applications in drug discovery, chemical biology, and proteomics. Its unique structure and potential therapeutic benefits make it a subject of ongoing research and development. As the scientific community continues to explore its properties, this molecule may pave the way for new treatments and a deeper understanding of biological systems.